Cas no 2171766-80-4 (1-(3-aminooxolan-3-yl)-3,3-dimethylcyclopentan-1-ol)

• Product Name: 1-(3-aminooxolan-3-yl)-3,3-dimethylcyclopentan-1-ol
• CAS No: 2171766-80-4
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 6109229
• PubChem ID: 165601376
• Update Time: 2025-07-16

1-(3-aminooxolan-3-yl)-3,3-dimethylcyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-aminooxolan-3-yl)-3,3-dimethylcyclopentan-1-ol
• EN300-1642802
• 2171766-80-4

• Inchi： 1S/C11H21NO2/c1-9(2)3-4-11(13,7-9)10(12)5-6-14-8-10/h13H,3-8,12H2,1-2H3
• InChI Key： LXOXBRNHVXIEER-UHFFFAOYSA-N
• SMILES： OC1(CCC(C)(C)C1)C1(COCC1)N

Computed Properties

• Exact Mass: 199.157228913g/mol
• Monoisotopic Mass: 199.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.5Ų

Additional information on 1-(3-aminooxolan-3-yl)-3,3-dimethylcyclopentan-1-ol

Introduction to 1-(3-aminooxolan-3-yl)-3,3-dimethylcyclopentan-1-ol (CAS No. 2171766-80-4)

1-(3-aminooxolan-3-yl)-3,3-dimethylcyclopentan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2171766-80-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The compound’s structure comprises a cyclopentanone backbone substituted with a 3-aminooxolane moiety, which introduces both flexibility and reactivity, making it a promising candidate for further exploration.

The 3-aminooxolane group is particularly noteworthy, as it is known for its ability to participate in various chemical transformations, including nucleophilic additions and cyclizations. These properties make the compound a valuable scaffold for designing novel bioactive molecules. In recent years, there has been growing interest in oxolane derivatives due to their role in developing antimicrobial, antiviral, and anti-inflammatory agents. The dimethyl substitution on the cyclopentanone ring further enhances the steric environment of the molecule, influencing its interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of such compounds with greater accuracy. Molecular docking studies suggest that 1-(3-aminooxolan-3-yl)-3,3-dimethylcyclopentan-1-ol may interact with enzymes and receptors involved in metabolic pathways relevant to neurological disorders. For instance, preliminary simulations indicate potential binding affinity with monoamine oxidase (MAO) inhibitors, which are critical in treating conditions such as depression and Parkinson’s disease.

The synthesis of this compound presents an intriguing challenge due to the complexity of its stereochemistry. Traditional synthetic routes involve multi-step processes that require careful control of reaction conditions to achieve high yields and enantiopurity. However, recent innovations in catalytic methods have streamlined these processes, making it more feasible to produce 1-(3-aminooxolan-3-yl)-3,3-dimethylcyclopentan-1-ol on a larger scale. These advancements are particularly relevant in the context of industrial-scale pharmaceutical manufacturing, where efficiency and cost-effectiveness are paramount.

In the realm of medicinal chemistry, the aminooxolane moiety has been explored for its ability to enhance drug bioavailability by improving solubility and membrane permeability. This characteristic is especially valuable for developing oral formulations that require efficient absorption across biological barriers. Additionally, the dimethylcyclopentanone core provides a rigid scaffold that can be modified to fine-tune binding interactions with therapeutic targets. Such structural versatility allows chemists to design derivatives with optimized pharmacological profiles.

Current research is also investigating the potential of 1-(3-aminooxolan-3-yl)-3,3-dimethylcyclopentan-1-ol as a precursor for more complex heterocyclic compounds. By functionalizing the amino group or the oxolane ring, scientists can generate libraries of analogs with diverse biological activities. High-throughput screening (HTS) techniques combined with machine learning algorithms have accelerated this process by enabling rapid evaluation of thousands of derivatives for target engagement.

The compound’s stability under various conditions is another critical factor in its pharmaceutical applicability. Studies have shown that 1-(3-aminooxolan-3-yl)-3,3-dimethylcyclopentan-1-ol maintains its structural integrity under physiological pH conditions but exhibits hydrolysis tendencies at extreme pH levels. This behavior suggests that it may be suitable for formulations requiring controlled release or targeted delivery systems.

Ethical considerations in drug development also play a significant role in assessing the potential of new compounds like this one. Ensuring that synthetic pathways are environmentally sustainable and that production processes adhere to regulatory standards are essential aspects of modern pharmaceutical innovation. The growing emphasis on green chemistry principles has prompted researchers to explore solvent-free reactions and catalytic systems that minimize waste generation.

The future prospects for 1-(3-aminooxolan-3-yl)-3,3-dimethylcyclopentan-1-ol appear promising, with ongoing studies focusing on its role in treating neurodegenerative diseases and metabolic disorders. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel therapeutic agents based on this scaffold within the next decade. As computational tools continue to evolve, so too will our ability to predict and optimize the properties of such complex molecules.

In conclusion,1-(3-aminooxolan-3-y l)-dimethylcyclopentan - 1 - ol (CAS No.2171766 - 80 - 4) represents a fascinating example of how structural innovation can drive pharmaceutical discovery forward. Its unique combination of features positions it as a valuable tool for medicinal chemists seeking new treatments for challenging diseases. With continued research investment, this compound holds great potential not only as an active pharmaceutical ingredient but also as a building block for future generations of bioactive molecules.